Cas no 871329-55-4 (5-Chloro-2-(ethoxycarbonyl)phenylboronic acid)

• Product Name: 5-Chloro-2-(ethoxycarbonyl)phenylboronic acid
• CAS No: 871329-55-4
• MF: C₉H₁₀BClO₄
• MW: 228.437302112579
• MDL: MFCD07363744
• CID: 720327
• PubChem ID: 44784921
• Update Time: 2025-11-07

5-Chloro-2-(ethoxycarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-(ethoxycarbonyl)phenyl)boronic acid
• 5-Chloro-2-(ethoxycarbonyl)benzeneboronic acid
• (5-chloro-2-ethoxycarbonylphenyl)boronic acid
• 5-Chloro-2-(ethoxycarbonyl)phenylboronic acid
• Benzoic acid,2-borono-4-chloro-, 1-ethyl ester (9CI)
• 2-Borono-4-Chloro-Benzoic Acid 1-Ethyl Ester
• SGPMCOBGNHZGJJ-UHFFFAOYSA-N
• [5-chloro-2-(ethoxycarbonyl)phenyl]boronic acid
• 871329-55-4
• 5-chloro-2-ethoxycarbonylphenylboronic acid
• (5-Chloro-2-(ethoxycarbonyl)phenyl)boronicacid
• MFCD07363744
• CS-0174898
• AKOS015850378
• WJB32955
• DTXSID30660696
• FT-0600758
• SCHEMBL6516041
• BS-24249
• E84230
• (5-chloro-2-ethoxycarbonyl-phenyl)boronic acid
• A841988
• AB30672
• DB-008897

• MDL： MFCD07363744
• Inchi： 1S/C9H10BClO4/c1-2-15-9(12)7-4-3-6(11)5-8(7)10(13)14/h3-5,13-14H,2H2,1H3
• InChI Key： SGPMCOBGNHZGJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OCC)=C(B(O)O)C=1

Computed Properties

• Exact Mass: 228.03600
• Monoisotopic Mass: 228.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.339
• Melting Point: 106-108℃
• Boiling Point: 398.093°C at 760 mmHg
• Flash Point: 194.56°C
• Refractive Index: 1.544
• PSA: 66.76000
• LogP: 0.19650
• Vapor Pressure: Not available

5-Chloro-2-(ethoxycarbonyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 5-Chloro-2-(ethoxycarbonyl)phenylboronic acid

Comprehensive Guide to 5-Chloro-2-(ethoxycarbonyl)phenylboronic acid (CAS No. 871329-55-4): Properties, Applications, and Innovations

5-Chloro-2-(ethoxycarbonyl)phenylboronic acid (CAS No. 871329-55-4) is a versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring both a chloro substituent and an ethoxycarbonyl group, enhances its reactivity and selectivity in palladium-catalyzed reactions.

The growing demand for 5-Chloro-2-(ethoxycarbonyl)phenylboronic acid is driven by its role in synthesizing biaryl compounds, which are essential scaffolds in anticancer agents, antiviral drugs, and advanced materials. Researchers frequently search for "boronic acid applications in medicine" or "CAS 871329-55-4 suppliers," reflecting its commercial and scientific relevance. Recent studies highlight its potential in proteolysis-targeting chimeras (PROTACs), a breakthrough in targeted protein degradation therapies.

From a synthetic perspective, 5-Chloro-2-(ethoxycarbonyl)phenylboronic acid exhibits excellent stability under ambient conditions, making it a reliable reagent for high-throughput screening and combinatorial chemistry. Its low toxicity profile aligns with the industry's shift toward green chemistry and sustainable synthesis. Analysts note rising Google Trends for "eco-friendly boronic acid derivatives" and "CAS 871329-55-4 solubility data," underscoring its environmental and technical appeal.

In material science, this compound contributes to organic electronics and photovoltaic cells due to its ability to form stable coordination complexes with transition metals. Startups exploring "boron-based OLED materials" often leverage its electron-deficient aromatic ring for enhanced charge transport. Meanwhile, patent filings related to 871329-55-4 reveal innovations in fluorescent sensors for detecting biomolecules, addressing the surge in "boronic acid biosensors" searches.

Quality control of 5-Chloro-2-(ethoxycarbonyl)phenylboronic acid requires rigorous HPLC analysis and NMR spectroscopy, as impurities can affect cross-coupling efficiency. Suppliers emphasizing "high-purity CAS 871329-55-4" cater to labs focused on reproducible results. The compound’s melting point (typically 120–125°C) and storage recommendations (dry, inert atmosphere) are critical for industrial scalability, topics frequently queried in chemical forums.

Future prospects for 871329-55-4 include catalytic asymmetric synthesis and metal-organic frameworks (MOFs), with academic papers highlighting its utility in C−H activation reactions. As AI-driven molecular design accelerates, datasets referencing this compound’s SMILES notation (B(C1=CC(=C(C=C1)Cl)C(=O)OCC)(O)O) are increasingly valuable for machine learning in cheminformatics.